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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-2-Tridecenal is a synthetic aroma chemical that possesses a powerful and complex
olfactory profile, making it a valuable ingredient in modern perfumery. This aldehyde is
characterized by its potent waxy, citrus peel, and tangerine notes, with a fresh, aldehydic
character.[1] Its primary function in fragrance formulations is to impart a unique freshness and
lift to the top notes of a perfume. It blends exceptionally well with citrus ingredients like bitter
orange and lime oil, as well as herbal notes, particularly cilantro.[1][2] Due to its high odor
strength, it is recommended to be evaluated in a 1.0% solution or less.[1]

These application notes provide a comprehensive overview of the use of cis-2-Tridecenal in
fragrance formulations, including its chemical and physical properties, olfactory profile, and
application in various fragrance types. Detailed experimental protocols for stability testing and
sensory evaluation are also provided to guide researchers and formulators in assessing its
performance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Tridecenal (a mixture of isomers,
predominantly trans) is presented in the table below. It is important to note that commercially
available 2-Tridecenal is often a mixture of cis and trans isomers, with the trans isomer typically
being the major component.[3][4]
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Property Value Reference
Chemical Name 2-Tridecenal [1]
CAS Number 7774-82-5 [1][2][5]
Molecular Formula C13H240 [1]
Molecular Weight 196.33 g/mol [1]
Colorless to pale yellow clear
Appearance o [1]
oily liquid
N _ 0.84200 to 0.86200 @ 25.00
Specific Gravity oc [1]
_ 1.45500 to 1.46100 @ 20.00
Refractive Index oc [1]
Flash Point 235.00 °F (112.78 °C) (TCC) [1]
N Insoluble in water; soluble in
Solubility [4]
alcohol
Substantivity on blotter > 168 hours at 100.00 % [1]

Olfactory Profile

cis-2-Tridecenal is a high-impact aroma chemical with a multifaceted scent profile. Its primary
characteristics are:

Aldehydic: A classic "perfumey" note that provides lift and sparkle.

Waxy: Reminiscent of the texture and scent of a candle or waxy leaves.

Citrus: A strong resemblance to tangerine and citrus peel.[1]

Herbal: A nuance of fresh cilantro.[1]

It is a powerful material and is typically used in trace amounts to achieve the desired effect
without overpowering the fragrance composition.
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Applications in Fragrance Formulations

cis-2-Tridecenal is a versatile ingredient used to enhance a variety of fragrance types. Its
recommended usage level is up to 1.00% in the final fragrance concentrate.[1]

Hypothetical Fragrance Formulations

The following tables provide hypothetical examples of fragrance formulations incorporating cis-
2-Tridecenal to illustrate its application in different scent families.

Table 1: Citrus Grove Accord

. Olfactory
Ingredient CAS Number L Percentage (%)
Description

Fresh, citrus, slightly

Bergamot Oil 8007-75-8 - 20.0
Lemon Qil 8008-56-8 Fresh, clean, citrus 15.0
Orange Oil Sweet 8008-57-9 Sweet, juicy, citrus 10.0
Grapefruit Oil 8016-20-4 Zesty, tangy, citrus 5.0

Linalool 78-70-6 Floral, woody, citrus 10.0

Hedione® (Methyl

) ) 24851-98-7 Floral, jasmine, airy 15.0
Dihydrojasmonate)

Woody, ambery,

Iso E Super® 54464-57-2 10.0
smooth
Galaxolide® 50% 1222-05-5 Musk, clean, sweet 10.0
cis-2-Tridecenal (at Waxy, aldehydic,
, 7774-82-5 , 0.5
10% in DPG) citrus peel

Dipropylene Glycol
(DPG)

25265-71-8 Solvent 45

Table 2: Fresh Floral Aldehydic Fragrance
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. Olfactory
Ingredient CAS Number L Percentage (%)
Description
Aldehyde C-12 MNA )
110-41-8 Aldehydic, floral, waxy 1.0
(2-Methylundecanal)
cis-2-Tridecenal (at Waxy, aldehydic,
_ 7774-82-5 _ 0.8
10% in DPG) citrus peel
Rose Otto 8007-01-0 Rich, floral, rosy 2.0
Jasmine Absolute 8022-96-6 Intense, floral, sweet 15
Ylang Ylang Oil 8006-81-3 Sweet, floral, balsamic 3.0
Lily of the Valley
- Green, floral, fresh 10.0
Accord
) Woody, creamy,
Sandalwood Oil 8006-87-9 ) 5.0
balsamic
White Musk (e.g.,
105-95-3 Musk, sweet, powdery  15.0
Ethylene Brassylate)
) Fresh, citrus, slightly
Bergamot Oll 8007-75-8 10.0
floral
_ Floral, balsamic,
Benzyl Salicylate 118-58-1 8.0
sweet
Woody, ambery,
Iso E Super® 54464-57-2 20.0
smooth
Dipropylene Glycol
Propy Y 25265-71-8 Solvent 22.7

(DPG)

Experimental Protocols
Fragrance Stability Testing

Objective: To evaluate the stability of a fragrance formulation containing cis-2-Tridecenal in a

consumer product base under accelerated aging conditions.
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Methodology:
e Sample Preparation:
o Prepare three samples:
» Product base without fragrance (Control).
» Product base with the fragrance formulation containing cis-2-Tridecenal.
» Product base with a reference fragrance (without cis-2-Tridecenal).
o Package each sample in the final intended consumer packaging.
o Storage Conditions:

o Store samples under the following conditions for a period of 12 weeks:

Accelerated Aging: 40°C £ 2°C in a stability oven.

Room Temperature: 25°C + 2°C.

Light Exposure: In a light stability cabinet with controlled UV and visible light exposure.

Freeze-Thaw Cycling: Three cycles of -10°C for 24 hours followed by 25°C for 24 hours.
» Evaluation Schedule:

o Evaluate the samples at time 0, 2, 4, 8, and 12 weeks.
» Evaluation Parameters:

o Olfactory Evaluation: A trained sensory panel will evaluate the odor profile of the samples
on a smelling strip and on the skin, noting any changes in character, intensity, or the
presence of off-odors.

o Physical and Chemical Analysis:

» Color: Visually assess any changes in color against the control.
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» pH: Measure the pH of the product base.

» Viscosity: Measure the viscosity using a viscometer.

» GC-MS Analysis: Analyze the headspace of the product to quantify the concentration of
key fragrance ingredients, including cis-2-Tridecenal, to monitor for degradation.

Data Presentation:

Table 3: Stability Data for Fragrance with cis-2-Tridecenal at 40°C
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. Olfactory
Time . Color
Evaluation
(weeks) Change
Notes

pH

Viscosity
(cP)

cis-2-
Tridecenal
Concentrati
on (relative
% of initial)

Fresh,
aldehydic,

0 ] None
citrus peel

prominent

6.5

3000

100%

Slightly less
2 top note Minimal

sparkle

6.4

2980

98%

Aldehydic

note still ]
Slight

4 present, _
yellowing

citrus slightly
muted

6.4

2950

95%

Waxy
character Noticeable
more yellowing

pronounced

6.3

2900

90%

Overall

fragrance o
) ] Significant
12 intensity )
) yellowing
slightly

decreased

6.2

2850

85%

Sensory Evaluation Protocol

Objective: To conduct a descriptive sensory analysis of a fragrance containing cis-2-

Tridecenal to characterize its olfactory profile over time.

Methodology:
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e Panelist Selection and Training:
o Select a panel of 10-12 trained sensory assessors.

o Train panelists on the recognition and intensity scaling of key aldehydic, citrus, and waxy

aroma standards.
o Sample Preparation and Presentation:
o Prepare a 10% solution of the fragrance oil in ethanol.
o Dip smelling strips into the solution and allow the ethanol to evaporate for 30 seconds.
o Present the smelling strips to the panelists in a controlled, odor-free environment.
» Evaluation Procedure:
o Panelists will evaluate the fragrance at three time points:
= Top Note (0-10 minutes): Immediately after preparation.
» Heart Note (30-60 minutes): After 30 minutes of air drying.
» Base Note (3-6 hours): After 3 hours of air drying.

o Panelists will rate the intensity of predefined sensory attributes on a labeled magnitude
scale (LMS) from 0 (no sensation) to 100 (strongest imaginable).

e Sensory Attributes:
o Aldehydic, Waxy, Citrus Peel, Tangerine, Herbal/Cilantro, Floral, Woody, Musky.
Data Presentation:

Table 4: Mean Intensity Scores for Sensory Attributes of a Fragrance with cis-2-Tridecenal
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. . Heart Note (30-60 Base Note (3-6
Sensory Attribute Top Note (0-10 min)

min) hours)
Aldehydic 85 60 30
Waxy 70 75 65
Citrus Peel 80 50 20
Tangerine 75 45 15
Herbal/Cilantro 40 25 10
Floral 50 65 70
Woody 30 45 60
Musky 20 35 55

Visualizations
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Caption: Fragrance Creation Workflow
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Caption: Sensory Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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